4-[(E)-{2-[(1,3-Benzoxazol-3-ium-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoate
4-[(E)-{2-[(1,3-Benzoxazol-3-ium-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoate
Brand Name:
Vulcanchem
CAS No.:
385405-44-7
VCID:
VC0381627
InChI:
InChI=1S/C17H13N3O4S/c21-15(10-25-17-19-13-3-1-2-4-14(13)24-17)20-18-9-11-5-7-12(8-6-11)16(22)23/h1-9H,10H2,(H,20,21)(H,22,23)/b18-9+
SMILES:
C1=CC=C2C(=C1)N=C(O2)SCC(=O)NN=CC3=CC=C(C=C3)C(=O)O
Molecular Formula:
C17H13N3O4S
Molecular Weight:
355.4g/mol
4-[(E)-{2-[(1,3-Benzoxazol-3-ium-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoate
CAS No.: 385405-44-7
Main Products
VCID: VC0381627
Molecular Formula: C17H13N3O4S
Molecular Weight: 355.4g/mol
![4-[(E)-{2-[(1,3-Benzoxazol-3-ium-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoate - 385405-44-7](/images/no_structure.jpg)
| CAS No. | 385405-44-7 |
|---|---|
| Product Name | 4-[(E)-{2-[(1,3-Benzoxazol-3-ium-2-ylsulfanyl)acetyl]hydrazinylidene}methyl]benzoate |
| Molecular Formula | C17H13N3O4S |
| Molecular Weight | 355.4g/mol |
| IUPAC Name | 4-[(E)-[[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]hydrazinylidene]methyl]benzoic acid |
| Standard InChI | InChI=1S/C17H13N3O4S/c21-15(10-25-17-19-13-3-1-2-4-14(13)24-17)20-18-9-11-5-7-12(8-6-11)16(22)23/h1-9H,10H2,(H,20,21)(H,22,23)/b18-9+ |
| Standard InChIKey | ALFDSGZRVOTTDY-GIJQJNRQSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)[NH+]=C(O2)SCC(=O)N/N=C/C3=CC=C(C=C3)C(=O)[O-] |
| SMILES | C1=CC=C2C(=C1)N=C(O2)SCC(=O)NN=CC3=CC=C(C=C3)C(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)[NH+]=C(O2)SCC(=O)NN=CC3=CC=C(C=C3)C(=O)[O-] |
| Solubility | 53.3 [ug/mL] |
| PubChem Compound | 6865735 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume